7-(furan-2-yl)-2-methyl-5-(2-oxo-2-phenylethyl)-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one

• IUPAC Name: 7-(furan-2-yl)-2-methyl-5-phenacyl-[1,3]thiazolo[4,5-d]pyridazin-4-one
• InChI: InChI=1S/C18H13N3O3S/c1-11-19-16-17(25-11)15(14-8-5-9-24-14)20-21(18(16)23)10-13(22)12-6-3-2-4-7-12/h2-9H,10H2,1H3
• InChI Key: RIQGHHWPBLQAIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C(=NN(C2=O)CC(=O)C3=CC=CC=C3)C4=CC=CO4
• Molecular Formula: C18H13N3O3S
• Molecular Weight: 351.4 g/mol
• CAS No.: 946265-70-9

Description

This compound belongs to the [1,3]thiazolo[4,5-d]pyridazin-4-one family, characterized by a fused thiazole-pyridazinone core. Key structural features include:

• 7-position substitution: A furan-2-yl group, introduced via condensation of 2-acetylfuran with ethyl oxalate under sodium methoxide catalysis .
• 2-position substitution: A methyl group, likely derived from alkylation or direct substitution during synthesis .
• 5-position substitution: A 2-oxo-2-phenylethyl chain, introduced through alkylation reactions with chloroacetamide derivatives .

Synthesis involves chlorination of methyl esters (e.g., 3-chloro-4-furan-2-yl-2,4-dioxobutyric acid methyl ester) followed by reaction with carbothioamides (e.g., 1-pyrrolidinecarbothioamide) and hydrazine hydrate treatment to yield the final heterocycle .

Comparison with Similar Compounds

Comparison with Structural Analogs

Key Observations :

• 7-Position : Furan-2-yl (target) vs. phenyl or thiophen-2-yl analogs exhibit differing electronic profiles; furan’s oxygen enhances polarity compared to phenyl’s hydrophobicity .
• 5-Position : The 2-oxo-2-phenylethyl group in the target compound contrasts with benzenesulfonamide (polar) or thioether-linked substituents, impacting solubility and target binding .
• Synthesis : Hydrazine-mediated cyclization is common, but sulfonation () or alkynylation () routes diverge for specialized substituents.

Table 2: Comparative Properties

Property	Target Compound	7-Phenyl Analog	Benzenesulfonamide Derivative
Solubility	Moderate (furan enhances polarity)	Low (hydrophobic phenyl)	High (sulfonamide group)
Melting Point	Not reported	210–215°C	248–250°C (crystallized)
Biological Activity	Inferred analgesic (5-substituent)	Unreported activity	Potential enzyme inhibition (sulfonamide)

Notes:

• The target compound’s 2-oxo-2-phenylethyl group aligns with ’s findings that electron-donating 5-substituents enhance analgesic activity in vivo .
• Benzenesulfonamide derivatives () may exhibit improved crystallinity due to hydrogen bonding, as seen in their single-crystal X-ray data (R factor = 0.034) .

Heterocyclic Core Modifications

• Thiazolo vs. Furopyridazinones: Replacement of thiazole with furan (e.g., furo[2,3-d]pyridazinones in ) reduces sulfur’s electron-withdrawing effects, altering reactivity .
• Pyrimidine vs.